Cas no 1797354-65-4 (4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide)

4-(Dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a dimethylamino group at the para position and a 2-methoxy-2-(o-tolyl)ethyl moiety at the amide nitrogen. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The dimethylamino group enhances electron density, while the methoxy and o-tolyl substituents contribute to steric and electronic modulation, influencing binding affinity and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies. The compound is typically characterized by high purity and consistent performance in synthetic applications.

4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide structure

1797354-65-4 structure

Product Name:4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

CAS No:1797354-65-4

MF:C₁₉H₂₄N₂O₂

MW:312.406064987183

CID:6360472

PubChem ID:71810478

Update Time:2025-05-28

4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
- 1797354-65-4
- 4-(DIMETHYLAMINO)-N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]BENZAMIDE
- AKOS024568064
- F6451-1646
- Inchi： 1S/C19H24N2O2/c1-14-7-5-6-8-17(14)18(23-4)13-20-19(22)15-9-11-16(12-10-15)21(2)3/h5-12,18H,13H2,1-4H3,(H,20,22)
- InChI Key： CRKTZMYWJOKGMH-UHFFFAOYSA-N
- SMILES： O(C)C(CNC(C1C=CC(=CC=1)N(C)C)=O)C1C=CC=CC=1C

Computed Properties

Exact Mass: 312.183778013g/mol
Monoisotopic Mass: 312.183778013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 41.6Å²

4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6451-1646-2μmol	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	2μl	$57.0	2023-05-20
Life Chemicals	F6451-1646-5μmol	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	5μl	$63.0	2023-05-20
Life Chemicals	F6451-1646-10μmol	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	10μl	$69.0	2023-05-20
Life Chemicals	F6451-1646-1mg	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	1mg	$54.0	2023-05-20
Life Chemicals	F6451-1646-2mg	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	2mg	$59.0	2023-05-20
Life Chemicals	F6451-1646-3mg	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	3mg	$63.0	2023-05-20
Life Chemicals	F6451-1646-4mg	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	4mg	$66.0	2023-05-20
Life Chemicals	F6451-1646-5mg	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	5mg	$69.0	2023-05-20
Life Chemicals	F6451-1646-10mg	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	10mg	$79.0	2023-05-20
Life Chemicals	F6451-1646-15mg	4-(dimethylamino)-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide	1797354-65-4	90%+	15mg	$89.0	2023-05-20

4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Additional information on 4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

Comprehensive Overview of 4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1797354-65-4)

4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. Its CAS number 1797354-65-4 serves as a critical identifier for researchers and professionals seeking precise information about this compound. The molecule features a benzamide core, which is a common motif in drug discovery, coupled with a dimethylamino group and a methoxy-substituted o-tolyl side chain. These structural elements contribute to its potential applications in medicinal chemistry and material science.

In recent years, the demand for novel benzamide derivatives has surged, driven by their versatility in drug development. Researchers are particularly interested in compounds like 4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide due to their potential as kinase inhibitors or GPCR modulators. These targets are highly relevant in the context of cancer therapy and neurological disorders, which remain top priorities in global healthcare. The compound’s methoxy and dimethylamino groups may enhance its bioavailability and binding affinity, making it a promising candidate for further study.

The synthesis of CAS 1797354-65-4 involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include amidation, alkylation, and aromatic substitution, all of which require careful optimization to achieve high yields and purity. Advanced techniques such as HPLC purification and NMR characterization are essential to confirm the compound’s identity and quality. This level of detail is crucial for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

From an industrial perspective, 4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is part of a broader trend toward custom synthesis and contract research. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly asked to produce such compounds for clients engaged in drug discovery. The compound’s unique scaffold also makes it a valuable reference material for academic institutions exploring new chemical entities (NCEs).

Environmental and safety considerations are paramount when working with CAS 1797354-65-4. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment (PPE)—should always be followed. Regulatory compliance, including adherence to REACH and GMP guidelines, ensures that the compound is handled responsibly throughout its lifecycle.

In summary, 4-(dimethylamino)-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation. For researchers and industry professionals, understanding its properties and synthesis pathways is essential for unlocking its full potential in innovative drug development.